3-(Trifluoromethyl)-4-(trifluoromethylthio)benzonitrile, 97%

• IUPAC Name: 3-(trifluoromethyl)-4-(trifluoromethylsulfanyl)benzonitrile
• InChI: InChI=1S/C9H3F6NS/c10-8(11,12)6-3-5(4-16)1-2-7(6)17-9(13,14)15/h1-3H
• InChI Key: PMNZUMQUPQEZRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)C(F)(F)F)SC(F)(F)F
• Molecular Formula: C9H3F6NS
• Molecular Weight: 271.18 g/mol

Description

3-(Trifluoromethyl)-4-(trifluoromethylthio)benzonitrile is a compound that contains a trifluoromethyl group. This group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials.

Synthesis Analysis

The synthesis of trifluoromethyl-containing compounds like 3-(Trifluoromethyl)-4-(trifluoromethylthio)benzonitrile involves the trifluoromethylation of carbon-centered radical intermediates. Trifluoromethyl ketones (TFMKs) are valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons.

Molecular Structure Analysis

The molecular structure of 3-(Trifluoromethyl)-4-(trifluoromethylthio)benzonitrile is characterized by the presence of a trifluoromethyl group. This group is known to play an increasingly important role in pharmaceuticals, agrochemicals, and materials.

Chemical Reactions Analysis

Trifluoromethylation reactions are important transformations in the research and development of drugs, agrochemicals, and functional materials. An oxidation/reduction process of trifluoromethyl-containing compounds is thought to be involved in many recently tested catalytic trifluoromethylation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-(Trifluoromethyl)-4-(trifluoromethylthio)benzonitrile are influenced by the trifluoromethyl group. The redox potentials of a variety of trifluoromethyl-containing compounds and trifluoromethylated radicals were studied by quantum-chemical methods.

Scientific Research Applications

C8H4F3NS\text{C}_8\text{H}_4\text{F}_3\text{NS}C8​H4​F3​NS

, has garnered interest in various fields due to its unique properties. Below, I’ll explore six distinct applications:

Medicinal Chemistry and Drug Development

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Agrochemicals and Pesticides

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Materials Science and Organic Electronics

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Fluorine Chemistry and Synthetic Methodology

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Analytical Chemistry and Detection Methods

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Environmental Chemistry and Fate Studies

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Mechanism of Action

The mechanism of action of 3-(Trifluoromethyl)-4-(trifluoromethylthio)benzonitrile involves the trifluoromethylation of carbon-centered radical intermediates. This process is crucial in the synthesis of this compound.

Future Directions

The future directions of research on 3-(Trifluoromethyl)-4-(trifluoromethylthio)benzonitrile could involve further exploration of its synthesis and applications, particularly in the fields of pharmaceuticals, agrochemicals, and materials. The trifluoromethyl group’s importance in these areas suggests that compounds containing this group will continue to be of interest in future research.